Cas no 2128716-99-2 (6-Fluoro-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-YL)butan-2-YL]pyridine-3-carboxamide)

• Product Name: 6-Fluoro-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-YL)butan-2-YL]pyridine-3-carboxamide
• CAS No: 2128716-99-2
• MF: C₁₈H₂₁FN₄O₂
• MW: 344.383347272873
• CID: 5413147
• PubChem ID: 137195964
• Update Time: 2025-10-30

6-Fluoro-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-YL)butan-2-YL]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS030757924
• EN300-26615190
• 2128716-99-2
• 6-FLUORO-N-[2-(4-OXO-5,6,7,8-TETRAHYDRO-3H-QUINAZOLIN-2-YL)BUTAN-2-YL]PYRIDINE-3-CARBOXAMIDE
• 6-fluoro-N-[2-(4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)butan-2-yl]pyridine-3-carboxamide
• Z2453040831
• 6-Fluoro-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-YL)butan-2-YL]pyridine-3-carboxamide

• Inchi： 1S/C18H21FN4O2/c1-3-18(2,23-15(24)11-8-9-14(19)20-10-11)17-21-13-7-5-4-6-12(13)16(25)22-17/h8-10H,3-7H2,1-2H3,(H,23,24)(H,21,22,25)
• InChI Key： GTFCDETYNCCOMT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(NC(C)(CC)C1=NC2CCCCC=2C(N1)=O)=O

Computed Properties

• Exact Mass: 344.16485409g/mol
• Monoisotopic Mass: 344.16485409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.4Ų

Additional information on 6-Fluoro-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-YL)butan-2-YL]pyridine-3-carboxamide

Recent Advances in the Study of 6-Fluoro-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-YL)butan-2-YL]pyridine-3-carboxamide (CAS: 2128716-99-2)

The compound 6-Fluoro-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-YL)butan-2-YL]pyridine-3-carboxamide (CAS: 2128716-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinazolinone and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cancer cell proliferation. In vitro studies have demonstrated its potent inhibitory effects on kinases such as PI3K and mTOR, which are critical for tumor growth and survival. These findings suggest that 6-Fluoro-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-YL)butan-2-YL]pyridine-3-carboxamide could serve as a lead compound for the development of novel anticancer therapies.

In addition to its anticancer properties, recent investigations have explored the compound's anti-inflammatory effects. Studies using animal models of chronic inflammation have shown that the molecule can significantly reduce pro-inflammatory cytokine levels and ameliorate tissue damage. These results highlight its potential as a dual-action therapeutic agent, capable of addressing both cancer and inflammatory disorders.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Preliminary data indicate that 6-Fluoro-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-YL)butan-2-YL]pyridine-3-carboxamide exhibits favorable absorption and distribution profiles, with minimal off-target effects. These properties make it a promising candidate for further clinical development.

Despite these encouraging findings, challenges remain in optimizing the compound's efficacy and safety profile. Researchers are currently exploring structural modifications to enhance its potency and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 6-Fluoro-N-[2-(4-oxo-5,6,7,8-tetrahydro-3H-quinazolin-2-YL)butan-2-YL]pyridine-3-carboxamide (CAS: 2128716-99-2) represents a promising avenue for drug development in oncology and inflammation. Continued research and collaboration will be essential to fully realize its therapeutic potential and bring it to the forefront of modern medicine.